1-[(2,6-dimethylphenoxy)acetyl]-3,5-dimethyl-1H-pyrazole

• IUPAC Name: 2-(2,6-dimethylphenoxy)-1-(3,5-dimethylpyrazol-1-yl)ethanone
• InChI: InChI=1S/C15H18N2O2/c1-10-6-5-7-11(2)15(10)19-9-14(18)17-13(4)8-12(3)16-17/h5-8H,9H2,1-4H3
• InChI Key: COJVEGVSTVNEDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)N2C(=CC(=N2)C)C
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

1-[(2,6-dimethylphenoxy)acetyl]-3,5-dimethyl-1H-pyrazole, also known as DMAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyrazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 1-[(2,6-dimethylphenoxy)acetyl]-3,5-dimethyl-1H-pyrazole is not fully understood, but it is believed to act through various pathways. In medicine, this compound has been shown to inhibit the activity of various enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In agriculture, this compound has been shown to disrupt the nervous system of insects and fungi, leading to their death.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In medicine, this compound has been shown to reduce inflammation, oxidative stress, and tumor growth in animal models. It has also been shown to improve cognitive function and memory. In agriculture, this compound has been shown to have insecticidal and fungicidal effects, leading to the death of pests and fungi. In materials science, this compound has been shown to be a versatile ligand, allowing for the synthesis of novel materials.

Advantages and Limitations for Lab Experiments

1-[(2,6-dimethylphenoxy)acetyl]-3,5-dimethyl-1H-pyrazole has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have a wide range of applications in various fields. However, there are also some limitations to its use. This compound can be toxic in high doses, and its mechanism of action is not fully understood, making it difficult to predict its effects in certain situations. Additionally, its use as a pesticide may have negative environmental impacts.

Future Directions

There are several future directions for research on 1-[(2,6-dimethylphenoxy)acetyl]-3,5-dimethyl-1H-pyrazole. In medicine, further studies are needed to fully understand its mechanism of action and potential use as a drug delivery system. In agriculture, research is needed to determine the potential environmental impacts of using this compound as a pesticide. In materials science, research is needed to explore the synthesis of novel materials using this compound as a ligand. Overall, this compound has the potential to be a valuable compound in various fields, and further research is needed to fully understand its properties and applications.

Synthesis Methods

1-[(2,6-dimethylphenoxy)acetyl]-3,5-dimethyl-1H-pyrazole can be synthesized using various methods. One of the most common methods involves the reaction of 2,6-dimethylphenol with acetic anhydride in the presence of a catalyst, followed by the reaction of the resulting product with hydrazine hydrate. Another method involves the reaction of 2,6-dimethylphenol with acetic acid in the presence of a catalyst, followed by the reaction of the resulting product with hydrazine hydrate. Both methods result in the formation of this compound, which can be purified using various techniques such as recrystallization or chromatography.

Scientific Research Applications

1-[(2,6-dimethylphenoxy)acetyl]-3,5-dimethyl-1H-pyrazole has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, this compound has been shown to have insecticidal and fungicidal properties, making it a potential candidate for use as a pesticide. In materials science, this compound has been studied for its potential use in the synthesis of novel materials such as metal-organic frameworks.